Cas no 866871-06-9 (N-(3,4-dimethylphenyl)-2-({9-methyl-2-phenyl-5H-chromeno2,3-dpyrimidin-4-yl}sulfanyl)acetamide)

• Product Name: N-(3,4-dimethylphenyl)-2-({9-methyl-2-phenyl-5H-chromeno2,3-dpyrimidin-4-yl}sulfanyl)acetamide
• CAS No: 866871-06-9
• MF: C₂₈H₂₅N₃O₂S
• MW: 467.582005262375
• CID: 6052723
• PubChem ID: 2150188
• Update Time: 2025-07-09

N-(3,4-dimethylphenyl)-2-({9-methyl-2-phenyl-5H-chromeno2,3-dpyrimidin-4-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethylphenyl)-2-({9-methyl-2-phenyl-5H-chromeno2,3-dpyrimidin-4-yl}sulfanyl)acetamide
• N-(3,4-dimethylphenyl)-2-[(9-methyl-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl)sulfanyl]acetamide
• N-(3,4-dimethylphenyl)-2-((9-methyl-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)acetamide
• N-(3,4-DIMETHYLPHENYL)-2-({9-METHYL-2-PHENYL-5H-CHROMENO[2,3-D]PYRIMIDIN-4-YL}SULFANYL)ACETAMIDE
• 866871-06-9
• F1607-0204
• AKOS001842521

• Inchi： 1S/C28H25N3O2S/c1-17-12-13-22(14-19(17)3)29-24(32)16-34-28-23-15-21-11-7-8-18(2)25(21)33-27(23)30-26(31-28)20-9-5-4-6-10-20/h4-14H,15-16H2,1-3H3,(H,29,32)
• InChI Key： JCJHJCYNNIMMCK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C(C)=C1)(=O)CSC1N=C(C2=CC=CC=C2)N=C2OC3=C(C=CC=C3C)CC2=1

Computed Properties

• Exact Mass: 467.16674822g/mol
• Monoisotopic Mass: 467.16674822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 89.4Ų

Additional information on N-(3,4-dimethylphenyl)-2-({9-methyl-2-phenyl-5H-chromeno2,3-dpyrimidin-4-yl}sulfanyl)acetamide

Introduction to N-(3,4-dimethylphenyl)-2-({9-methyl-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl}sulfanyl)acetamide (CAS No. 866871-06-9)

N-(3,4-dimethylphenyl)-2-({9-methyl-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl}sulfanyl)acetamide

This compound, identified by its CAS number 866871-06-9, represents a significant advancement in the field of chemical biology and pharmaceutical research. Its molecular structure incorporates a complex heterocyclic system, featuring a chromeno[2,3-d]pyrimidine core appended with a sulfanyl group and an acetamide moiety. The presence of 3,4-dimethylphenyl and the specific arrangement of these functional groups contribute to its unique chemical properties and potential biological activities.

The chromeno[2,3-d]pyrimidine scaffold is particularly noteworthy, as it has garnered considerable attention in recent years due to its versatile biological interactions. This scaffold is part of a larger class of nitrogen-containing heterocycles that exhibit a wide range of pharmacological effects. Studies have demonstrated that chromeno[2,3-d]pyrimidines can modulate various cellular pathways, making them attractive candidates for drug development.

In particular, the sulfanyl group in the compound's structure plays a crucial role in its reactivity and interaction with biological targets. Sulfanyl-containing molecules are known for their ability to engage in hydrogen bonding and metal coordination, which can enhance binding affinity and selectivity. This feature is particularly relevant in the design of inhibitors targeting enzymes and receptors involved in disease pathways.

The acetamide moiety further contributes to the compound's pharmacological profile by providing a polar functional group that can interact with hydrophilic regions of biological targets. This dual interaction capability—through both the sulfanyl group and the acetamide—makes the compound a promising candidate for further exploration in medicinal chemistry.

Recent research has highlighted the potential of chromeno[2,3-d]pyrimidine derivatives as antitumor agents. The ability of these compounds to interfere with key cellular processes such as DNA replication and cell cycle regulation has been extensively studied. Preclinical data suggests that derivatives of this class can exhibit potent cytotoxic effects against various cancer cell lines while maintaining relative selectivity over normal cells.

The incorporation of 9-methyl-2-phenyl into the chromeno[2,3-d]pyrimidine core enhances the compound's metabolic stability and bioavailability. This modification is critical for ensuring that the molecule remains active within the physiological environment long enough to exert its intended biological effect. Additionally, the methyl group at position 9 contributes to steric hindrance, which can improve binding specificity by preventing non-specific interactions with off-target proteins.

The synthesis of N-(3,4-dimethylphenyl)-2-({9-methyl-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl}sulfanyl)acetamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the sulfanyl group at the 4-position of the chromeno[2,3-d]pyrimidine ring is particularly challenging due to its sensitivity to hydrolysis and oxidation. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity.

Evaluation of this compound's pharmacokinetic properties has revealed promising results regarding its absorption, distribution, metabolism, and excretion (ADME) profile. In vitro studies indicate that it exhibits moderate solubility in aqueous media, which facilitates oral administration. Furthermore, preliminary animal studies suggest that it distributes widely throughout various tissues but does not accumulate excessively in organs such as the liver or kidneys.

The metabolic stability of N-(3,4-dimethylphenyl)-2-({9-methyl-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl}sulfanyl)acetamide has been further enhanced by incorporating structural elements that resist enzymatic degradation. This resistance is crucial for maintaining therapeutic efficacy over time and minimizing side effects associated with rapid metabolism or clearance from circulation.

In conclusion,N-(3, 4- dimethylphenyl)- 2- ({9- methyl- 2- phenyl- 5H- chromeno[ 2, 3- d ]pyrimidin- 4- yl sulfanyl )acetamide (CAS No. 866871- 06- 9 ) represents an innovative compound with significant potential in pharmaceutical applications. The unique combination of structural features—including 3, 4- dimethylphenyl, 9- methyl- 2- phenyl, ,and ,the ,sulfanyl ,and ,acetamide ,moieties ,provides ,a ,robust scaffold ,for ,further exploration. ,With ongoing research focusing on its biological activities and therapeutic potential, this compound holds promise as a valuable tool for drug discovery and development. As our understanding advances, additional derivatives may be designed to enhance efficacy while minimizing unwanted side effects. The continued exploration of this class of compounds will undoubtedly contribute significantly to advancements in modern medicine.